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Compound of Interest

Compound Name: Saricandin

Cat. No.: B15594087 Get Quote

Note on Analyte Name
The initial search for "Saricandin" did not yield specific liquid chromatography methods. Based

on the similarity of the name, this document provides detailed application notes and protocols

for the analysis of Sarecycline. A summary for Sarcophine is also included as a potential

alternative.

Application Notes: Sarecycline Analysis by UPLC-
MS/MS
Introduction
Sarecycline is a narrow-spectrum tetracycline-class antibiotic used for the treatment of acne

vulgaris. Accurate and sensitive quantification of Sarecycline in biological matrices is crucial for

pharmacokinetic studies and drug development. This application note describes a validated

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

method for the determination of Sarecycline in rat plasma.

Method Summary
A rapid, sensitive, and selective UPLC-MS/MS method was developed and validated for the

quantification of Sarecycline in rat plasma. The method utilizes a simple protein precipitation for

sample preparation and a gradient elution on a reversed-phase column for chromatographic
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separation. Detection is performed using a triple quadrupole mass spectrometer in positive

electrospray ionization mode with multiple reaction monitoring (MRM).

Quantitative Data
The following tables summarize the key quantitative parameters of the validated UPLC-MS/MS

method for Sarecycline analysis.

Table 1: Chromatographic and Mass Spectrometric Conditions

Parameter Value

Chromatography

Instrument ACQUITY UPLC

Column
ACQUITY UPLC HSS T3 (2.1 × 100 mm, 1.8

µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Methanol

Flow Rate Gradient

Injection Volume Not Specified

Column Temperature Not Specified

Mass Spectrometry

Instrument Triple Quadrupole Mass Spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transition (Sarecycline) m/z 488.19 → 410.14[1]

MRM Transition (IS - Poziotinib) m/z 492.06 → 354.55[1]

Table 2: Method Validation Parameters
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Parameter Result

Linearity Range 1–1,000 ng/mL[1]

Lower Limit of Quantification (LLOQ) 1 ng/mL[1]

Mean Recovery (Sarecycline) 82.46% - 95.85%[1]

Mean Recovery (IS - Poziotinib) 82.46% - 95.85%[1]

Intra-day Precision (RSD) 3.24% - 13.36%[1]

Inter-day Precision (RSD) 3.24% - 13.36%[1]

Accuracy 105.26% - 109.75%[1]

Experimental Protocols
1. Stock and Working Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh and dissolve Sarecycline in methanol to obtain a

final concentration of 1 mg/mL.

Working Solutions: Prepare serial dilutions of the stock solution with methanol to obtain

working solutions of desired concentrations.

Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Poziotinib

(Internal Standard) in methanol to obtain a final concentration of 1 mg/mL.

IS Working Solution: Dilute the IS stock solution with methanol to the final working

concentration.

2. Sample Preparation (Protein Precipitation)
Pipette 50 µL of rat plasma into a 1.5 mL microcentrifuge tube.

Add 10 µL of the IS working solution.

Add 150 µL of methanol to precipitate the plasma proteins.

Vortex the mixture for 1 minute.
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Centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to an autosampler vial for UPLC-MS/MS analysis.

3. UPLC-MS/MS Analysis
Set up the UPLC-MS/MS system with the conditions specified in Table 1.

Equilibrate the column with the initial mobile phase composition.

Inject the prepared sample onto the column.

Acquire data in MRM mode for Sarecycline and the internal standard.

Visualization

Sample Preparation UPLC-MS/MS Analysis

Rat Plasma (50 µL) Add Internal Standard Add Methanol (Protein Precipitation) Vortex Centrifuge Collect Supernatant Inject into UPLC Chromatographic Separation MS/MS Detection (MRM) Data Analysis

Click to download full resolution via product page

Caption: UPLC-MS/MS workflow for Sarecycline analysis in rat plasma.

Application Notes: Sarcophine Analysis by HPLC
Introduction
Sarcophine is a cembranoid diterpene isolated from soft corals of the genus Sarcophyton. It

has demonstrated potential cancer chemopreventive activity. This application note outlines a

validated High-Performance Liquid Chromatography (HPLC) method for the quantitative

determination of sarcophine in organic extracts of Sarcophyton species.

Method Summary
An accurate, reproducible, and sensitive reversed-phase HPLC (RP-HPLC) method with UV

detection was developed for the quantification of sarcophine. The method utilizes an isocratic
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elution on an ODS (C18) column.

Quantitative Data
Table 3: Chromatographic Conditions for Sarcophine Analysis

Parameter Value

Chromatography

Instrument HPLC with UV Detector

Column ODS (Octadecylsilane)[2]

Mobile Phase
70% Acetonitrile in Deionized Water (pH

adjusted to 3.5 with phosphoric acid)[2]

Flow Rate 1.5 mL/min[2]

Detection Wavelength 220 nm[2]

Injection Volume Not Specified

Column Temperature Not Specified

Experimental Protocols
1. Standard Solution Preparation

Stock Solution: Prepare a stock solution of purified sarcophine in a suitable organic solvent

(e.g., acetonitrile or methanol) at a known concentration.

Working Solutions: Prepare a series of working standard solutions by diluting the stock

solution to create a calibration curve.

2. Sample Preparation (Organic Extract)
The specific details of the extraction of sarcophine from the soft coral are not provided in the

search result. A general procedure would involve homogenization of the coral tissue followed

by extraction with an appropriate organic solvent (e.g., dichloromethane, ethyl acetate).
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The crude extract should be filtered and then dissolved in the mobile phase for HPLC

analysis.

3. HPLC Analysis
Set up the HPLC system according to the parameters in Table 3.

Equilibrate the ODS column with the mobile phase.

Inject the prepared sample extract and standard solutions.

Monitor the absorbance at 220 nm to detect and quantify sarcophine based on the retention

time and peak area relative to the calibration curve.

Visualization
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Caption: Workflow for the extraction and HPLC analysis of Sarcophine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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